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Compound of Interest

Compound Name:

Tert-butyl 4-(2-

hydroxyethylidene)piperidine-1-

carboxylate

CAS No.: 198892-80-7

Cat. No.: B180318

Get Quote

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of

FDA-approved drugs and clinical candidates. Its conformational flexibility and ability to engage

in key hydrogen bonding interactions make it an ideal core for targeting a multitude of biological

receptors. The strategic introduction of functional groups onto this core is a cornerstone of drug

design.

Tert-butyl 4-(2-hydroxyethylidene)piperidine-1-carboxylate, hereafter referred to as

Compound 1, is a particularly valuable synthetic intermediate. It combines three critical

features:

A Boc-Protected Nitrogen: The tert-butoxycarbonyl (Boc) group provides robust protection for

the piperidine nitrogen, preventing unwanted side reactions while enhancing solubility in

organic solvents. Its clean, acid-labile removal is a significant advantage in multi-step

syntheses.
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An Exocyclic Alkene: The ethylidene moiety introduces a point of unsaturation that can be

further functionalized through various reactions such as hydrogenation, oxidation, or addition

reactions.

A Primary Alcohol: The terminal hydroxyl group serves as a versatile handle for esterification,

etherification, oxidation to an aldehyde or carboxylic acid, or conversion to a leaving group

for nucleophilic substitution.

This guide will elucidate the properties and synthetic logic required to fully exploit the potential

of this powerful building block.

Physicochemical and Structural Properties
A precise understanding of a molecule's fundamental properties is the starting point for all

subsequent experimental design. The key identifiers and properties of Compound 1 are

summarized below.

Property Value Source

Molecular Formula C₁₂H₂₁NO₃ [1]

Molecular Weight 227.30 g/mol [1][2]

CAS Number 198892-80-7 [1]

IUPAC Name

tert-butyl 4-(2-

hydroxyethylidene)piperidine-

1-carboxylate

Synonyms

2-(1-Boc-piperidin-4-

ylidene)ethanol, 1-(tert-

Butoxycarbonyl)-4-(2-

hydroxyethylidene)piperidine

[1]

InChI Key
ZNAVZFXRZLNPFW-

UHFFFAOYSA-N
[1]

Canonical SMILES
C1CN(CCC1=CCO)C(=O)OC(

C)(C)C
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Synthesis and Mechanistic Considerations
The most reliable and common approach to synthesizing Compound 1 is through an olefination

reaction, specifically the Horner-Wadsworth-Emmons (HWE) reaction, starting from the readily

available N-Boc-4-piperidone.

Proposed Synthetic Workflow
The HWE reaction is often preferred over the classical Wittig reaction in this context due to the

easier removal of the water-soluble phosphate byproduct and generally higher yields for

stabilized ylides. The workflow involves the preparation of a phosphonate ester followed by the

olefination step.

Step 1: Phosphonate Reagent Synthesis

Step 2: Horner-Wadsworth-Emmons Olefination

Diethyl phosphite

Arbuzov Reaction

Glycolaldehyde or protected equivalent

Diethyl (2-hydroxyethyl)phosphonate

HWE Reaction

N-Boc-4-piperidone Strong Base (e.g., NaH)

Deprotonation

Tert-butyl 4-(2-hydroxyethylidene)
piperidine-1-carboxylate
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Caption: Proposed Horner-Wadsworth-Emmons (HWE) synthetic workflow.

Experimental Protocol (Self-Validating)
This protocol is a representative procedure based on established HWE methodology.

Materials:

Diethyl (2-hydroxyethyl)phosphonate (or a protected version)

N-Boc-4-piperidone

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Saturated aqueous sodium chloride (brine)

Ethyl acetate (EtOAc)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere

(Argon or Nitrogen), add sodium hydride (1.1 equivalents). Wash the NaH with anhydrous

hexane to remove mineral oil, then carefully decant the hexane.

Ylide Formation: Add anhydrous THF to the flask and cool to 0 °C in an ice bath. Slowly add

a solution of diethyl (2-hydroxyethyl)phosphonate (1.0 equivalent) in anhydrous THF

dropwise. Causality: This step involves the deprotonation of the phosphonate by the strong

base (NaH) to form the reactive carbanion (ylide). The evolution of hydrogen gas will be

observed.
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Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and

stir for an additional 30 minutes until gas evolution ceases.

Ketone Addition: Re-cool the mixture to 0 °C and add a solution of N-Boc-4-piperidone (1.05

equivalents) in anhydrous THF dropwise.

Reaction Progression: Allow the reaction to warm to room temperature and stir overnight.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Quenching: Once the starting material is consumed, carefully quench the reaction by slowly

adding saturated aqueous NH₄Cl at 0 °C. Trustworthiness: This step safely neutralizes the

excess NaH and protonates the alkoxide intermediate.

Extraction: Dilute the mixture with water and extract with ethyl acetate (3x). Combine the

organic layers.

Washing: Wash the combined organic layers with water and then with brine. Causality: The

brine wash helps to remove residual water from the organic phase.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure

Compound 1.

Applications in Drug Discovery
The trifunctional nature of Compound 1 makes it a highly sought-after building block. The

piperidine core is a common motif in centrally active agents, and the versatile handles allow for

rapid library synthesis and structure-activity relationship (SAR) studies.
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Compound 1
(Boc-Pip=CH-CH2OH)

Boc Group

Alkene

Alcohol

Deprotection (TFA/HCl)
→ Free Amine

Reacts at N

Hydrogenation (H2, Pd/C)
→ Saturated Ethyl Alcohol

Reacts at C=C

Oxidation (PCC/DMP)
→ Aldehyde/Acid

Reacts at OH

Click to download full resolution via product page

Caption: Reactive sites and potential derivatizations of Compound 1.

While direct precursors can vary, the strategic importance of such functionalized piperidines is

underscored by their presence in complex pharmaceuticals. For example, related N-Boc-

piperidine intermediates are crucial in the synthesis of targeted cancer therapies like Crizotinib

and Vandetanib.[3][4] The availability of reliable building blocks like Compound 1 directly

accelerates the discovery and development of new chemical entities.[5]

Spectroscopic Characterization for Validation
Validation of the synthesized product is critical. The following are the expected spectroscopic

signatures for Compound 1.

¹H NMR (in CDCl₃):

δ ~5.4-5.6 ppm: A triplet corresponding to the vinylic proton (=CH-).

δ ~4.1-4.2 ppm: A doublet for the two protons of the hydroxyl-bearing methylene group (-

CH₂OH).

δ ~3.4-3.6 ppm: Broad multiplet for the four piperidine protons adjacent to the nitrogen (-

CH₂-N-CH₂-).
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δ ~2.2-2.4 ppm: Multiplets for the four piperidine protons adjacent to the double bond.

δ 1.46 ppm: A sharp singlet for the nine protons of the tert-butyl group (-C(CH₃)₃).

A broad singlet for the hydroxyl proton (-OH), which may be exchangeable with D₂O.

¹³C NMR (in CDCl₃):

δ ~155 ppm: Carbonyl carbon of the Boc group (-C=O).

δ ~140 ppm: Quaternary olefinic carbon of the piperidine ring.

δ ~120 ppm: Vinylic CH of the ethylidene group.

δ ~80 ppm: Quaternary carbon of the tert-butyl group (-C(CH₃)₃).

δ ~60 ppm: Methylene carbon bearing the hydroxyl group (-CH₂OH).

δ ~45 ppm: Piperidine carbons adjacent to the nitrogen.

δ ~30-35 ppm: Other piperidine ring carbons.

δ 28.4 ppm: Methyl carbons of the tert-butyl group.

Mass Spectrometry (ESI+):

Expected [M+H]⁺: 228.15

Expected [M+Na]⁺: 250.13

Safety and Handling
While specific toxicity data for Compound 1 is not widely published, data from structurally

similar compounds provides a basis for safe handling protocols. Related piperidine derivatives

are classified with the following hazards:

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[6][7]
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H335: May cause respiratory irritation.[6][7]

Recommended Handling Procedures:

Use in a well-ventilated fume hood.

Wear standard Personal Protective Equipment (PPE), including a lab coat, safety glasses

with side shields, and nitrile gloves.

Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion
Tert-butyl 4-(2-hydroxyethylidene)piperidine-1-carboxylate is a high-value, versatile

intermediate whose strategic importance in drug discovery cannot be overstated. Its well-

defined physicochemical properties, coupled with a robust and logical synthetic pathway via the

Horner-Wadsworth-Emmons reaction, make it an accessible and powerful tool for medicinal

chemists. The multiple functional handles—the protected amine, the alkene, and the primary

alcohol—provide numerous avenues for diversification, enabling the rapid exploration of

chemical space and the construction of complex, biologically active molecules. Proper

understanding and application of the principles outlined in this guide will facilitate innovation

and accelerate the development of next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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